![molecular formula C18H11F2N7O B267959 8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one](/img/structure/B267959.png)
8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
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Overview
Description
8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, also known as FPTQ, is a chemical compound that has been extensively studied for its potential therapeutic applications. FPTQ belongs to the class of heterocyclic compounds, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is not fully understood, but studies have suggested that it may act by inhibiting key enzymes involved in the growth and proliferation of cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of cell signaling pathways involved in inflammation and cancer. Studies have also suggested that this compound may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one in lab experiments is its high potency and specificity for certain biological targets. However, this compound is also known to have low solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. One potential avenue of investigation is the development of novel synthetic methods for this compound that can improve its solubility and bioavailability. Another area of research is the identification of specific biological targets of this compound and the elucidation of its mechanism of action. Additionally, there is a need for preclinical and clinical studies to evaluate the safety and efficacy of this compound as a potential therapeutic agent for various diseases.
Synthesis Methods
The synthesis of 8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one involves a multistep process that requires expertise in organic chemistry. The most commonly used method for synthesizing this compound is the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with a tryptamine derivative in the presence of an acid catalyst. The reaction proceeds through a cyclization step, followed by a series of oxidation and reduction reactions, resulting in the formation of this compound.
Scientific Research Applications
8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.
properties
Molecular Formula |
C18H11F2N7O |
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Molecular Weight |
379.3 g/mol |
IUPAC Name |
8-(2-fluorophenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one |
InChI |
InChI=1S/C18H11F2N7O/c19-10-7-5-9(6-8-10)14-13-15(17(28)23-22-14)21-18-24-25-26-27(18)16(13)11-3-1-2-4-12(11)20/h1-8,16,25-26H |
InChI Key |
GIYPGZNHACRESV-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C(C(=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)F |
SMILES |
C1=CC=C(C(=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)F |
Canonical SMILES |
C1=CC=C(C(=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)F |
Origin of Product |
United States |
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